Cas no 338957-31-6 (ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate)

• Product Name: ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate
• CAS No: 338957-31-6
• CID: 4648042
• Update Time: 2025-10-31

ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate

Comprehensive Overview of Ethyl 5-[(2-Chlorophenyl)Sulfanyl]-3-Phenyl-1,2,4-Triazine-6-Carboxylate (CAS 338957-31-6)

Ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate (CAS 338957-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a phenyl ring and a 2-chlorophenylsulfanyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazine derivatives has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in CAS 338957-31-6 due to its potential as a building block for antimicrobial agents and enzyme inhibitors. The compound's ethyl carboxylate group further expands its versatility, enabling modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small molecular changes can significantly alter biological efficacy.

From an industrial perspective, ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its sulfanyl linkage and chloro-substituted aromatic ring contribute to its stability under various conditions, a critical factor for scalability. Environmental and regulatory considerations have also prompted innovations in green chemistry approaches for its production, addressing concerns about solvent waste and energy efficiency.

The compound's relevance extends to computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets. Such studies are frequently searched in academic databases, reflecting the integration of AI-driven drug design in modern research. Additionally, its spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control and analytical validation.

As the scientific community explores sustainable synthetic routes and high-throughput screening methods, CAS 338957-31-6 remains a focal point for innovation. Its compatibility with catalytic systems and biocompatible solvents positions it as a candidate for green pharmaceutical synthesis. Furthermore, patents and publications highlighting its derivatives underscore its commercial potential, particularly in personalized medicine and crop protection solutions.

In conclusion, ethyl 5-[(2-chlorophenyl)sulfanyl]-3-phenyl-1,2,4-triazine-6-carboxylate exemplifies the intersection of traditional organic chemistry and cutting-edge technology. Its adaptability to bioconjugation and nanomaterial functionalization opens avenues for interdisciplinary applications, resonating with current trends in precision chemistry. For researchers and industry professionals, this compound represents both a challenge and an opportunity to advance molecular innovation.